1-(3-chlorophenyl)-N-(2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl)methanesulfonamide
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Description
1-(3-chlorophenyl)-N-(2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl)methanesulfonamide is a useful research compound. Its molecular formula is C17H21ClN2O2S2 and its molecular weight is 384.94. The purity is usually 95%.
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Scientific Research Applications
Molecular and Supramolecular Structures
- Research on N-[2-(pyridin-2-yl)ethyl] derivatives of methanesulfonamide, benzenesulfonamide, and toluenesulfonamide has been conducted to explore their molecular and supramolecular structures. These studies have implications for understanding the structural properties of similar sulfonamide derivatives, potentially offering insights into the chemical behaviors and applications of the compound (Danielle L Jacobs, B. Chan, Abby R. O'Connor, 2013).
Electrooptic Film Fabrication
- Investigations into dibranched, heterocyclic "push-pull" chromophores for electrooptic film fabrication highlight the significance of chromophore molecular architecture on film microstructure and optical/electrooptic responses. These findings may offer avenues for employing similar compounds in advanced material sciences and optical applications (A. Facchetti, L. Beverina, et al., 2006).
Base-Free Transfer Hydrogenation
- Research into base-free transfer hydrogenation using Cp*Ir(pyridinesulfonamide)Cl pre-catalysts has explored the efficiency of certain sulfonamide derivatives in catalysis, which could suggest potential catalytic roles for the compound (A. Ruff, C. Kirby, et al., 2016).
Luminescence Sensing and Pesticide Removal
- A study on metal-organic frameworks (MOFs) constructed from thiophene-functionalized dicarboxylate demonstrates their efficiency in luminescent sensing and environmental contaminant removal. This research may indicate potential environmental or sensing applications for similarly structured compounds (Yang Zhao, Xiaoyue Xu, et al., 2017).
Properties
IUPAC Name |
1-(3-chlorophenyl)-N-(2-pyrrolidin-1-yl-2-thiophen-3-ylethyl)methanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21ClN2O2S2/c18-16-5-3-4-14(10-16)13-24(21,22)19-11-17(15-6-9-23-12-15)20-7-1-2-8-20/h3-6,9-10,12,17,19H,1-2,7-8,11,13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MATBCTFJGZGBTH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(CNS(=O)(=O)CC2=CC(=CC=C2)Cl)C3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21ClN2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.